Cas no 83978-07-8 (Phosphine, 1,2-ethynediylbis[dibutyl-)

• Product name: Phosphine, 1,2-ethynediylbis[dibutyl-
• CAS No: 83978-07-8
• MF: C₁₈H₃₆P₂
• MW: 314.42604
• CID: 583348
• PubChem ID: 15806764

Phosphine, 1,2-ethynediylbis[dibutyl- Chemical and Physical Properties

Names and Identifiers

• dibutyl(2-dibutylphosphanylethynyl)phosphane
• (Ethyne-1,2-diyl)bis(dibutylphosphane)
• DTXSID60578457
• 83978-07-8
• Phosphine, 1,2-ethynediylbis[dibutyl-

• Inchi： InChI=1S/C18H36P2/c1-5-9-13-19(14-10-6-2)17-18-20(15-11-7-3)16-12-8-4/h5-16H2,1-4H3
• InChI Key： FROQBNNNLJCMSI-UHFFFAOYSA-N
• SMILES： CCCCP(CCCC)C#CP(CCCC)CCCC

Computed Properties

• Exact Mass: 314.22922514g/mol
• Monoisotopic Mass: 314.22922514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų